Cas no 22312-81-8 (2-(Chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one)

• Product Name: 2-(Chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one
• CAS No: 22312-81-8
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 4711474
• Update Time: 2025-05-25

2-(Chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one
• 2-(chloromethyl)-3-(2-methoxyphenyl)quinazolin-4-one
• STK520592
• SBB072784
• BBL003354
• R3783
• A3441/0146056
• 4(3H)-Quinazolinone, 2-(chloromethyl)-3-(2-methoxyphenyl)-
• 2-(chloromethyl)-3-(2-methoxyphenyl)-3-hydroquinazolin-4-one
• 2-(Chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one

• Inchi： 1S/C16H13ClN2O2/c1-21-14-9-5-4-8-13(14)19-15(10-17)18-12-7-3-2-6-11(12)16(19)20/h2-9H,10H2,1H3
• InChI Key： ABOBEYWUKDBJRT-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC=CC=2C(N1C1C=CC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 427
• Topological Polar Surface Area: 41.9

Additional information on 2-(Chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one

2-(Chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one, with the CAS number NO22312-81-8, is a significant molecule in the field of organic chemistry and pharmacology. This quinazolinone derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule's structure incorporates a quinazolinone core, which is a heterocyclic aromatic system, along with substituents that enhance its chemical and biological properties.

The quinazolinone moiety is a well-known scaffold in medicinal chemistry, often associated with various bioactive properties. The presence of the chloromethyl group at position 2 and the methoxyphenyl substituent at position 3 introduces additional functionality to the molecule. These groups can influence the compound's solubility, stability, and interaction with biological targets, making it a promising candidate for further research.

Recent studies have highlighted the potential of quinazolinone derivatives as inhibitors of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, the chloromethyl group in this compound may play a role in modulating enzyme activity through its electron-withdrawing properties. Similarly, the methoxyphenyl substituent could enhance the molecule's ability to cross cellular membranes, improving its bioavailability.

The synthesis of 2-(Chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one involves a multi-step process that typically includes condensation reactions and substitution chemistry. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of pharmacological activity, this compound has shown potential as an anti-proliferative agent in cancer cell lines. Studies suggest that it may inhibit key signaling pathways involved in tumor growth and metastasis. Additionally, its ability to modulate kinases and other enzymes makes it a valuable tool in understanding disease mechanisms at a molecular level.

The structural versatility of 2-(Chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one also lends itself to further modification. By altering the substituents on the quinazolinone core, researchers can explore a wide range of biological activities and optimize the compound for specific therapeutic applications. This approach aligns with current trends in drug discovery that emphasize structure-based design and optimization.

In conclusion, 2-(Chloromethyl)-3-(2-methoxyphenyl)quinazolin-4(3H)-one represents an exciting area of research with potential implications for drug development. Its unique chemical structure, coupled with promising biological activity, positions it as a valuable asset in the pursuit of novel therapeutic agents. As research continues to unfold, this compound may pave the way for innovative treatments addressing some of today's most challenging health conditions.